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Compound of Interest

Compound Name: 3-(Boc-aminoethyloxy)benzonitrile

Cat. No.: B3040911

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reduction of the nitrile functional group is a fundamental transformation in organic
synthesis, providing a direct route to primary amines. These amines are crucial building blocks
in the synthesis of a vast array of pharmaceuticals and biologically active compounds. This
document provides detailed application notes and experimental protocols for the reduction of
the nitrile group in 3-(Boc-aminoethyloxy)benzonitrile to yield the corresponding primary
amine, tert-butyl (2-(3-(aminomethyl)phenoxy)ethyl)carbamate. The presence of the acid-labile
Boc (tert-butyloxycarbonyl) protecting group necessitates the selection of reduction methods
that are chemoselective and avoid its cleavage. This guide explores various effective
methodologies, offering researchers the flexibility to choose a procedure that best suits their
laboratory capabilities and project requirements.

Chemical Transformation

The primary transformation discussed involves the conversion of the cyano group to an
aminomethyl group while preserving the Boc protecting group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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